Cas no 85720-97-4 (5-[[4-(phenylazo)phenyl]azo]salicylaldehyde)

• Product Name: 5-[[4-(phenylazo)phenyl]azo]salicylaldehyde
• CAS No: 85720-97-4
• MF: C₁₉H₁₄N₄O₂
• MW: 330.34006357193
• CID: 990945
• PubChem ID: 3020935
• Update Time: 2025-04-20

5-[[4-(phenylazo)phenyl]azo]salicylaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[[4-(phenylazo)phenyl]azo]salicylaldehyde
• 85720-97-4
• NS00064657
• 2-Hydroxy-5-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]benzaldehyde
• EINECS 288-406-6
• 5-((4-(Phenylazo)phenyl)azo)salicylaldehyde
• DTXSID201172262
• FZGQMLKOUBTYCX-UHFFFAOYSA-N

• Inchi： 1S/C19H14N4O2/c24-13-14-12-18(10-11-19(14)25)23-22-17-8-6-16(7-9-17)21-20-15-4-2-1-3-5-15/h1-13,25H/b21-20+,23-22+
• InChI Key： FZGQMLKOUBTYCX-RLJRJAJVSA-N
• SMILES： OC1=CC=C(C=C1C=O)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 330.11167570g/mol
• Monoisotopic Mass: 330.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 86.7Ų